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Compound of Interest

Compound Name: N-Acetylisopenicillin N

Cat. No.: B15560149 Get Quote

Researchers and laboratory personnel must adhere to strict protocols for the disposal of N-
Acetylisopenicillin N to ensure environmental safety and regulatory compliance. This guide

provides detailed, step-by-step instructions for the safe handling and disposal of this

compound, intended for professionals in drug development and scientific research.

Immediate Safety and Handling Precautions
Prior to initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) and wear appropriate personal protective equipment (PPE). N-Acetylisopenicillin N is

classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Therefore, the minimum required PPE includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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A NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is

inadequate.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Protocol
The primary principle for the disposal of N-Acetylisopenicillin N is to manage it as a

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in regular solid waste.[1]

Waste Collection:

Collect all solid N-Acetylisopenicillin N waste, including contaminated consumables

(e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealable

hazardous waste container.

For solutions containing N-Acetylisopenicillin N, use a designated, leak-proof, and

clearly labeled liquid hazardous waste container.

Ensure waste containers are made of a material compatible with the chemical.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "N-
Acetylisopenicillin N," and the associated hazard symbols (e.g., exclamation mark for

irritant).[1]

Include the accumulation start date and the name of the principal investigator or laboratory

responsible.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

Keep the storage area cool and dry.
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Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, regional, national, and international regulations for the disposal of

chemical waste.[1]

Decontamination:

Thoroughly decontaminate all surfaces and equipment that came into contact with N-
Acetylisopenicillin N using a suitable cleaning agent.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[1]

Chemical and Physical Properties
A summary of the available quantitative data for N-Acetylisopenicillin N is provided in the

table below. This information is critical for a comprehensive understanding of the compound's

characteristics.

Property Value Source

Molecular Formula C₁₆H₂₁N₃Na₂O₇S PubChem[2]

Molecular Weight 445.4 g/mol PubChem[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Acetylisopenicillin N.
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N-Acetylisopenicillin N Disposal Workflow
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Caption: Logical workflow for the safe disposal of N-Acetylisopenicillin N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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